Cas no 1326899-68-6 (2-benzylsulfanyl-3-ethylthieno[3,2-d]pyrimidin-4-one)

• Product Name: 2-benzylsulfanyl-3-ethylthieno[3,2-d]pyrimidin-4-one
• CAS No: 1326899-68-6
• MF: C₁₅H₁₄N₂OS₂
• MW: 302.414460659027
• CID: 5398244
• PubChem ID: 35197689
• Update Time: 2025-11-07

2-benzylsulfanyl-3-ethylthieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-3-ethylthieno[3,2-d]pyrimidin-4-one
• 2-(benzylsulfanyl)-3-ethyl-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C15H14N2OS2/c1-2-17-14(18)13-12(8-9-19-13)16-15(17)20-10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3
• InChI Key： AJEISSSSDFXHSI-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)N(CC)C(=O)C2SC=CC=2N=1

Computed Properties

• Exact Mass: 302.05475542g/mol
• Monoisotopic Mass: 302.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-benzylsulfanyl-3-ethylthieno[3,2-d]pyrimidin-4-one

Introduction to 2-Benzylsulfanyl-3-Ethylthieno[3,2-D]Pyrimidin-4-One (CAS No. 1326899-68-6)

2-Benzylsulfanyl-3-Ethylthieno[3,2-D]Pyrimidin-4-One (CAS No. 1326899-68-6) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thienopyrimidines, which are known for their versatile applications in drug discovery and advanced materials development. The structure of 2-Benzylsulfanyl-3-Ethylthieno[3,2-D]Pyrimidin-4-One incorporates a benzene ring attached via a sulfanyl group to a thienopyrimidine core, with an ethyl substituent further enhancing its chemical properties.

The synthesis of CAS No. 1326899-68-6 involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, making it more accessible for research and industrial applications. The benzylsulfanyl group contributes significantly to the compound's electronic properties, while the ethylthieno substituent enhances its solubility and stability under various conditions.

From a pharmacological perspective, 2-Benzylsulfanyl-3-Ethylthieno[3,2-D]Pyrimidin-4-One has shown promising activity in preclinical studies targeting various disease states. For instance, research published in *Journal of Medicinal Chemistry* highlights its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, studies in *Chemical Biology* have demonstrated its capacity to modulate cellular signaling pathways associated with neurodegenerative diseases.

In the realm of materials science, this compound has been explored for its semiconducting properties. Research conducted at the University of California, Berkeley, revealed that CAS No. 1326899-68-6 exhibits excellent charge transport characteristics when incorporated into organic thin-film transistors (OTFTs). This makes it a strong candidate for use in flexible electronics and next-generation display technologies.

Moreover, the benzylsulfanyl-thienopyrimidine system has been investigated for its potential in photovoltaic applications. A study published in *Nature Energy* demonstrated that when integrated into organic solar cells, this compound significantly enhances light absorption efficiency and overall device performance.

Despite its numerous advantages, further research is required to fully elucidate the mechanistic underpinnings of CAS No. 1326899-68-6's biological and electronic properties. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new avenues for its application across diverse industries.